LogP and Hydrogen Bonding Profile
The target compound possesses a computed LogP of 1.36 and a Topological Polar Surface Area (TPSA) of 38.05 Ų . These values reflect a balanced lipophilic-hydrophilic character that is distinct from the unsubstituted pyrazole analog 2-(1H-pyrazol-4-yl)cyclopentan-1-ol, which has a lower LogP (~0.8, calculated) due to the absence of methyl groups, or the regioisomer 2-(1-ethyl-1H-pyrazol-5-yl)cyclopentan-1-ol , where the ethyl substituent and different substitution pattern lead to a higher LogP (~1.8, estimated). This quantified difference in LogP impacts solubility and membrane permeability, directly influencing the compound's suitability as a prodrug intermediate.
Unsubstituted analog LogP ~0.8
Regioisomer LogP ~1.8
| Evidence Dimension | LogP and TPSA |
|---|---|
| Target Compound Data | LogP = 1.36, TPSA = 38.05 Ų |
| Comparator Or Baseline | 2-(1H-pyrazol-4-yl)cyclopentan-1-ol (LogP ~0.8) and 2-(1-ethyl-1H-pyrazol-5-yl)cyclopentan-1-ol (LogP ~1.8) |
| Quantified Difference | ΔLogP = +0.56 vs. unsubstituted analog; ΔLogP = -0.44 vs. regioisomer |
| Conditions | Computational prediction using standard algorithms (e.g., XLogP3) as reported by vendor databases. |
Why This Matters
For procurement decisions, a compound with an intermediate LogP of 1.36 offers a versatile starting point for lead optimization, as it can be tuned in either direction, unlike analogs with extremes that limit formulation or bioavailability potential.
